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Compound of Interest

Compound Name: 2-Ethylethcathinone hydrochloride

Cat. No.: B2827378 Get Quote

Introduction

2-Ethylethcathinone hydrochloride (commonly known as 2-EEC) is a synthetic cathinone

with potential for abuse.[1] As a member of the substituted cathinone class, it is structurally

related to other psychoactive substances.[2] This technical guide provides a comprehensive

overview of the available scientific data on 2-Ethylethcathinone HCl, focusing on its chemical

properties and analytical methodologies. The biological and toxicological properties of this

compound have not been extensively evaluated.[1] This document is intended for researchers,

scientists, and drug development professionals.

It is important to distinguish 2-Ethylethcathinone (2-EEC) from the similarly named compound

2-Ethylmethcathinone (2-EMC). These are distinct chemical entities with different molecular

formulas and weights. This guide pertains specifically to 2-Ethylethcathinone HCl.

Chemical and Physical Data
The fundamental chemical and physical properties of 2-Ethylethcathinone and its hydrochloride

salt are summarized below.
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Property Value Source

IUPAC Name
2-(ethylamino)-1-(2-

ethylphenyl)propan-1-one
[3]

Synonyms
2-EEC, 2-ethyl-N-

ethylcathinone
[3]

Molecular Formula (Base) C13H19NO [3]

Molecular Weight (Base) 205 g/mol [3]

Molecular Formula (HCl Salt) C13H19NO • HCl [1][3]

Molecular Weight (HCl Salt) 241.8 g/mol [1]

Appearance White powder (HCl salt) [3]

Melting Point (HCl Salt) 179.6 °C [3]

Purity ≥98% [1]

UVmax 250.5 nm, 291.1 nm [3]

Solubility Data
The solubility of 2-Ethylethcathinone HCl in various solvents has been reported as follows.[1]

Solvent Solubility

DMF 10 mg/ml

DMSO 5 mg/ml

Ethanol 20 mg/ml

PBS (pH 7.2) 10 mg/ml

Experimental Protocols
Detailed methodologies for the analysis of 2-Ethylethcathinone HCl are crucial for its

identification and quantification in forensic and research settings.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the chemical structure of the compound.

Sample Preparation: Dilute the analyte to approximately 5 mg/mL in deuterium oxide (D2O)

containing trimethylsilylpropanesulfonate (TSP) as a 0 ppm reference and maleic acid as a

quantitative internal standard.[3]

Instrument: 400 MHz NMR spectrometer.[3]

Parameters:

Spectral Width: At least -3 ppm to 13 ppm.[3]

Pulse Angle: 90°.[3]

Delay Between Pulses: 45 seconds.[3]

Gas Chromatography/Mass Spectrometry (GC/MS)
Objective: To separate and identify 2-Ethylethcathinone from a sample matrix.

Sample Preparation: Prepare a solution of the analyte at approximately 4 mg/mL (base

equivalent) after extraction into chloroform.[3]

Instrument: Agilent gas chromatograph with a mass selective detector (MSD) or equivalent.

[3]

Chromatographic Conditions:

Column: DB-1 MS (or equivalent), 30 m x 0.25 mm x 0.25 µm.[3]

Carrier Gas: Helium at a flow rate of 1 mL/min.[3]

Injector Temperature: 280°C.[3]

Injection: 1 µL with a split ratio of 25:1.[3]

Mass Spectrometry Parameters:
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Mass Scan Range: 30-550 amu.[3]

Retention Time: Approximately 7.949 min under the specified conditions.[3]

Visualizations
Logical Relationship of 2-Ethylethcathinone
The following diagram illustrates the classification of 2-Ethylethcathinone within the broader

context of psychoactive substances.
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Classification of 2-Ethylethcathinone.
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Experimental Workflow for Analysis
This diagram outlines the general workflow for the analytical identification of 2-

Ethylethcathinone HCl.
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Analytical Workflow for 2-Ethylethcathinone HCl
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Analytical workflow for 2-Ethylethcathinone HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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